Cas no 1805307-62-3 (4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride
• CAS No: 1805307-62-3
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4921716
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C7H3ClF3NO/c8-6(13)4-1-3(7(10)11)2-5(9)12-4/h1-2,7H
• InChI Key： BDDKNVAFHDQPCW-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)F)C=C(N=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride (CAS No. 1805307-62-3)

4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride (CAS No. 1805307-62-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring a reactive carbonyl chloride group, enables versatile applications in cross-coupling reactions, amide formations, and other key transformations.

The growing demand for fluorinated compounds in drug discovery and material science has positioned 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride as a compound of interest. Researchers are particularly drawn to its potential in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability, which are essential for developing next-generation therapeutics. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, aligning with the industry's focus on targeted therapies.

From an industrial perspective, the synthesis and scalability of CAS No. 1805307-62-3 are subjects of ongoing optimization. Innovations in green chemistry and catalytic processes aim to reduce the environmental footprint of its production. This aligns with global trends toward sustainable manufacturing, a topic frequently searched by professionals in the field. Additionally, the compound's compatibility with flow chemistry techniques has been explored, offering advantages in yield and purity.

Analytical characterization of 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in pharmaceutical applications. The compound's stability under various storage conditions is another area of investigation, addressing common queries from logistics and supply chain professionals.

In the context of intellectual property, patents involving 1805307-62-3 often cite its use in proprietary drug formulations. This has sparked discussions about generic alternatives and cost-effective synthesis routes, reflecting broader market concerns. Furthermore, the compound's role in precision agriculture—such as in the development of novel pesticides—demonstrates its cross-disciplinary relevance.

Looking ahead, the versatility of 4-(Difluoromethyl)-2-fluoropyridine-6-carbonyl chloride ensures its continued prominence in research. As the scientific community explores AI-driven molecular design and high-throughput screening, this compound is poised to play a pivotal role in accelerating discoveries. Its integration into combinatorial chemistry libraries further underscores its value as a building block for innovation.